2-bromo-N-(2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)benzamide

• IUPAC Name: 2-bromo-N-[2-(4-oxo-1,2,3-benzotriazin-3-yl)ethyl]benzamide
• InChI: InChI=1S/C16H13BrN4O2/c17-13-7-3-1-5-11(13)15(22)18-9-10-21-16(23)12-6-2-4-8-14(12)19-20-21/h1-8H,9-10H2,(H,18,22)
• InChI Key: MFDKQDQPFXICQJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(N=N2)CCNC(=O)C3=CC=CC=C3Br
• Molecular Formula: C16H13BrN4O2
• Molecular Weight: 373.20 g/mol

Description

The compound “2-bromo-N-(2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)benzamide” is a complex organic molecule that contains a benzamide moiety, a bromine atom, and a 1,2,3-triazine ring. The 1,2,3-triazine ring is a six-membered heterocyclic ring containing three nitrogen atoms and three carbon atoms.

Synthesis Analysis

While the specific synthesis for this compound isn’t available, it’s likely that it could be synthesized through a series of reactions involving bromination, amide coupling, and cyclization.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the bromine atom, which is a good leaving group, and the amide and triazine functionalities, which can participate in a variety of chemical reactions.

Scientific Research Applications

Photochemistry of Pesticides

• The photodegradation of related compounds in chloroform and methanol solutions has been studied, shedding light on potential environmental impacts and degradation mechanisms of similar chemical structures (Abdou, Sidky, & Wamhoff, 1987).

Synthesis and Characterization of Benzamide Derivatives

• Research on the synthesis and characterization of N-allyl-4-piperidyl benzamide derivatives, which are structurally similar, provides insights into the creation of novel compounds with potential pharmacological properties (Cheng De-ju, 2014).

Development of Antimicrobial Agents

• A study focused on the synthesis of triazine derivatives, including their screening for antimicrobial activity against various bacterial strains, indicating potential applications in the development of new antibiotics or disinfectants (Patel & Baldaniya, 2016).

Exploration of CCR5 Antagonists

• The preparation and characterization of novel compounds as non-peptide CCR5 antagonists, which have potential applications in treating diseases like HIV/AIDS, have been researched (H. Bi, 2014).

Fungicidal and Insecticidal Properties

• The synthesis and preliminary bioassay tests of certain compounds revealed insecticidal and fungicidal activities, suggesting potential applications in agriculture for pest control (Zhang et al., 2019).

Synthesis of Metal Complexes

• Studies on the synthesis and characterization of metal complexes with benzamide derivatives, which could have applications in material science or catalysis, have been conducted (Binzet et al., 2009).

Pharmaceutical Applications

• The synthesis of 6-bromo quinazolinone derivatives and their evaluation for pharmacological activities like anti-inflammatory and analgesic properties have been explored (Rajveer et al., 2010).

Mechanism of Action

Target of Action

The primary target of this compound is D-amino acid oxidase (DAAO) . DAAO is a flavoenzyme that catalyzes the oxidation of D-amino acids including D-serine to the corresponding α-keto acids . In mammals, DAAO is present in kidneys, liver, and brain .

Mode of Action

The compound interacts with its target, DAAO, and inhibits its activity . The inhibition of DAAO by this compound is likely due to the preservation of all of the key interactions involved in binding of the compound to DAAO .

Biochemical Pathways

The inhibition of DAAO affects the metabolism of D-amino acids, particularly D-serine . D-serine is a full agonist at the glycine modulatory site of the N-methyl-D-aspartate (NMDA) receptor . Therefore, the inhibition of DAAO can enhance the bioavailability of D-serine, which can have implications for the treatment of conditions such as schizophrenia .

Pharmacokinetics

The compound is metabolically resistant to O-glucuronidation unlike other structurally related DAAO inhibitors . This suggests that the compound may have favorable ADME properties, which could impact its bioavailability.

Result of Action

The inhibition of DAAO by this compound can enhance the plasma levels of D-serine . This can potentially enhance the activity of the NMDA receptor, given that D-serine is a full agonist at the glycine modulatory site of this receptor .